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Compound of Interest

Compound Name: PTP1B-IN-15

CAS No.: 765317-71-3

Cat. No.: B3025198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator of insulin and leptin

signaling pathways.[1][2] Its role in dephosphorylating the insulin receptor and its substrates

makes it a validated therapeutic target for type 2 diabetes and obesity.[1][3] Furthermore,

emerging evidence suggests the involvement of PTP1B in the progression of certain cancers.

[4] PTP1B-IN-15 is a potent and selective small molecule inhibitor of PTP1B, making it a

valuable tool for in vivo studies investigating the therapeutic potential of PTP1B inhibition.[5]

These application notes provide a comprehensive guide for the administration of PTP1B-IN-15
in preclinical mouse models, based on established protocols for similar PTP1B inhibitors.

Researchers should note that specific parameters such as optimal dosage and formulation may

need to be determined empirically for PTP1B-IN-15.
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PTP1B primarily exerts its regulatory effects by dephosphorylating key signaling molecules. In

the insulin signaling cascade, PTP1B dephosphorylates the activated insulin receptor and

Insulin Receptor Substrate-1 (IRS-1), which dampens the downstream signal.[1] Inhibition of

PTP1B is anticipated to enhance and prolong insulin signaling, leading to improved glucose

uptake and utilization.[1] In the context of leptin signaling, PTP1B dephosphorylates Janus

kinase 2 (JAK2), a critical component of the leptin receptor signaling pathway.[1] By inhibiting

PTP1B, leptin signaling is augmented, which may lead to decreased appetite and increased

energy expenditure.[1]

Signaling Pathways
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Quantitative Data Summary
The following table summarizes key quantitative data for the in vivo administration of PTP1B

inhibitors in mouse models. It is important to note that these values are based on related

compounds and should be used as a starting point for optimizing the administration of PTP1B-
IN-15.
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Experimental Protocols
Diet-Induced Obesity (DIO) Mouse Model
This protocol describes the induction of obesity and insulin resistance in mice, a common

model for studying metabolic diseases.

Materials:

Male C57BL/6J mice (6-8 weeks old)

High-fat diet (HFD; 45-60% kcal from fat)

Standard chow diet

Animal caging with enrichment

Procedure:

Acclimatize mice for one week upon arrival with ad libitum access to standard chow and

water.

Randomly assign mice to two groups: a control group receiving a standard chow diet and a

DIO group receiving an HFD.

House mice individually or in small groups.
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Provide the respective diets and water ad libitum for 8-12 weeks.

Monitor body weight and food intake weekly.

Before commencing treatment with PTP1B-IN-15, confirm the obese and insulin-resistant

phenotype by performing a Glucose Tolerance Test (GTT).

Preparation and Administration of PTP1B-IN-15
Formulation: Due to the anticipated poor aqueous solubility of PTP1B-IN-15, a suitable vehicle

is necessary for in vivo administration. The following are suggested starting formulations that

may require optimization:

For Oral Gavage (p.o.):

A suspension in 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water.

A solution/suspension in a vehicle composed of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% saline.[1]

For Intraperitoneal (IP) Injection:

A sterile suspension in saline containing a low percentage of a solubilizing agent such as

DMSO (<5%) and a surfactant like Tween-80 (e.g., 0.5-1%).[1]

Dosage and Administration:

Dosage: Based on preclinical studies with similar PTP1B inhibitors, a starting dose in the

range of 10-50 mg/kg, administered once daily, is recommended.[1] It is highly advisable to

perform a dose-response study to determine the optimal effective dose for PTP1B-IN-15.

Administration:

Oral Gavage: Administer the formulated compound directly into the stomach using an

appropriate-sized gavage needle.

Intraperitoneal Injection: Inject the sterile formulation into the peritoneal cavity.
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Pharmacodynamic Assessments
Glucose Tolerance Test (GTT):

Fast mice overnight (approximately 16 hours) with free access to water.

Record baseline blood glucose (t=0) from a tail vein blood sample.

Administer a glucose solution (1-2 g/kg body weight) via oral gavage or IP injection.[2]

Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-glucose

administration.[2]

Insulin Tolerance Test (ITT):

Fast mice for 4-6 hours.

Record baseline blood glucose (t=0).

Administer human regular insulin (e.g., 0.75 U/kg body weight) via IP injection.[1]

Measure blood glucose levels at 15, 30, 45, and 60 minutes post-insulin injection.[1]

Xenograft Cancer Model
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This protocol provides a general framework for evaluating PTP1B-IN-15 in a subcutaneous

tumor model.

Procedure:

Culture a relevant cancer cell line known to be sensitive to PTP1B inhibition.

Inject a suspension of tumor cells (e.g., 1-5 x 10^6 cells in sterile PBS or Matrigel)

subcutaneously into the flank of immunocompromised mice.[1]

Allow tumors to establish and reach a palpable size (e.g., 100-200 mm³).

Randomize mice into treatment and control groups.

Administer PTP1B-IN-15 or vehicle control as per the optimized formulation and dosage.

Continue treatment for a predefined period (e.g., 21-28 days) or until tumors in the control

group reach a predetermined size limit.[1]

Monitor tumor volume two to three times per week using calipers (Volume = (length x

width²)/2).[1]

At the end of the study, tumors and relevant tissues can be harvested for further analysis

(e.g., Western blot, immunohistochemistry).
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Tissue Analysis
At the conclusion of the in vivo studies, tissues such as the liver, skeletal muscle, and adipose

tissue can be harvested for further analysis.

Western Blot Analysis for Insulin Signaling:

Fast mice overnight and administer a bolus of insulin (5-10 U/kg) via IP injection.

Sacrifice mice 10-15 minutes post-insulin injection and rapidly collect and snap-freeze

tissues.

Homogenize tissues in lysis buffer containing protease and phosphatase inhibitors.

Determine protein concentration using a suitable assay (e.g., BCA).

Perform SDS-PAGE and transfer proteins to a PVDF membrane.

Probe with primary antibodies against phosphorylated and total forms of key signaling

proteins (e.g., IR, IRS-1, Akt, JAK2, STAT3).[2]

Incubate with appropriate secondary antibodies and visualize using a chemiluminescence

detection system.[2]

Disclaimer: The protocols and data provided in this document are intended for research use

only and are based on published data for similar compounds. Researchers must optimize these

protocols for their specific experimental conditions and for the unique properties of PTP1B-IN-
15. Adherence to all institutional and national guidelines for the ethical care and use of

laboratory animals is mandatory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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